Cas no 2305146-15-8 (1-[(2R)-2-(3-Isoxazolyl)-1-pyrrolidinyl]-2-propen-1-one)

• Product Name: 1-[(2R)-2-(3-Isoxazolyl)-1-pyrrolidinyl]-2-propen-1-one
• CAS No: 2305146-15-8
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5377733
• Update Time: 2025-10-29

1-[(2R)-2-(3-Isoxazolyl)-1-pyrrolidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[(2R)-2-(3-Isoxazolyl)-1-pyrrolidinyl]-2-propen-1-one

• Inchi： 1S/C10H12N2O2/c1-2-10(13)12-6-3-4-9(12)8-5-7-14-11-8/h2,5,7,9H,1,3-4,6H2/t9-/m1/s1
• InChI Key： VXOKOXVRXOAXSO-SECBINFHSA-N
• SMILES： C(N1CCC[C@@H]1C1C=CON=1)(=O)C=C

Experimental Properties

• Density: 1.180±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 402.8±34.0 °C(Predicted)
• pka: -2.16±0.50(Predicted)

Additional information on 1-[(2R)-2-(3-Isoxazolyl)-1-pyrrolidinyl]-2-propen-1-one

Compound CAS No. 2305146-15-8: 1-[(2R)-2-(3-Isoxazolyl)-1-pyrrolidinyl]-2-propen-1-one

Compound CAS No. 2305146-15-8, also known as 1-[(2R)-2-(3-Isoxazolyl)-1-pyrrolidinyl]-2-propen-1-one, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with an isoxazole moiety and a ketone group. The stereochemistry at the pyrrolidine ring, specifically the (2R) configuration, plays a crucial role in determining its biological activity and chemical reactivity.

The synthesis of 1-[(2R)-2-(3-Isoxazolyl)-1-pyrrolidinyl]-2-propen-1-one involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. Recent advancements in asymmetric catalysis have enabled the efficient construction of the (2R) stereocenter, ensuring high enantiomeric excess in the final product. This has been a focal point of research, as stereocontrol is essential for optimizing the compound's pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. Its structure is particularly amenable to further functionalization, allowing researchers to explore various substitution patterns that could enhance bioavailability or target specific receptors. For instance, studies have shown that modifying the isoxazole ring can significantly alter the compound's interaction with biological systems, opening avenues for novel therapeutic agents.

In addition to its pharmaceutical applications, Compound CAS No. 2305146-15-8 has also garnered attention in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Recent research has demonstrated its potential as a precursor for metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis.

The toxicological profile of 1-[(2R)-2-(3-Isoxazolyl)-1-pyrrolidinyl]-2-propen-1-one has been extensively studied to ensure its safety for both industrial and biomedical uses. Preclinical studies indicate that it exhibits low toxicity at therapeutic doses, with minimal adverse effects on cellular systems. These findings are particularly encouraging for its prospective use in drug development.

Looking ahead, ongoing research is focused on leveraging computational chemistry to predict and optimize the properties of this compound. Advanced molecular modeling techniques are being employed to study its electronic structure and interaction dynamics with biological targets. This approach not only accelerates drug discovery but also provides deeper insights into its mechanistic behavior.

In conclusion, Compound CAS No. 2305146-15-8, or 1-[(2R)-2-(3-Isoxazolyl)-1-pyrrolidinyl]-2-propen-1-one, represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and computational tools, positions it as a key player in advancing modern science and technology.